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Compound of Interest

Compound Name:
2-[3-

(Bromomethyl)phenyl]thiophene

Cat. No.: B1338807 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 2-[3-(Bromomethyl)phenyl]thiophene (CAS No. 85553-44-2). It is intended

for researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Chemical Identification and Properties
This section summarizes the key physical and chemical properties of 2-[3-
(Bromomethyl)phenyl]thiophene.

Property Value

Molecular Formula C₁₁H₉BrS[1]

Molecular Weight 253.16 g/mol [1]

Synonyms
2-(3-bromomethyl phenyl) thiophene, 3-(2-

thienyl)benzyl bromide[1]

Appearance
Data not available; related compounds are

described as solid or light brown liquid.[2]

Odor Stench[2][3]
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Hazard Identification and GHS Classification
2-[3-(Bromomethyl)phenyl]thiophene is a hazardous substance that requires careful

handling. It is classified as harmful if swallowed, inhaled, or in contact with skin, and it causes

severe skin burns and eye damage.[1][4][5]

GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[4][5][6]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[4][5]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[4]

Skin Corrosion (Category 1B)
H314: Causes severe skin burns and eye

damage[4][5][6]

Serious Eye Damage (Category 1) H318: Causes serious eye damage[3][4][6]

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation[6]

Note: This substance is also a lachrymator, meaning it can cause tearing.[6]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.[7] Engineering controls,

such as a chemical fume hood, must be used.[4]
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.[5][8]

Protects against splashes and

vapors that cause severe eye

damage.[1][3][5] Face shields

should be worn in conjunction

with goggles.[8]

Hand Protection

Two pairs of chemotherapy-

grade, powder-free nitrile

gloves meeting ASTM D6978

standards.[7]

Prevents skin contact, which

can be harmful and cause

severe burns.[4][5]

Body Protection

A disposable, polyethylene-

coated polypropylene gown or

similar laminate material.[7][9]

Flame-retardant and antistatic

clothing is recommended.[3]

Protects against skin exposure

and contamination of personal

clothing.[4]

Respiratory Protection

For small-scale lab use, a

particle-filtering half-mask

(EN149:2001) is

recommended.[4] For larger

scale use, emergencies, or

when vapors are generated, a

full face-piece respirator with a

chemical cartridge is required.

[5]

Protects against inhalation of

harmful vapors, which may

cause respiratory irritation.[4]

[6]

Safe Handling and Operational Workflow
A systematic approach is critical for handling this chemical safely. The workflow below outlines

the necessary steps from preparation to cleanup.
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Diagram 1: Safe Handling Workflow

Preparation

Handling

Post-Handling

1. Review SDS & Assess Risks

2. Prepare Work Area
(Chemical Fume Hood)

3. Don Full PPE

4. Handle Chemical
(Avoid generating dust/vapors)

Proceed to handling

5. Decontaminate Surfaces & Glassware

Complete handling

6. Doff PPE Correctly

7. Dispose of Waste
(Follow institutional guidelines)

8. Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Diagram 1: Step-by-step workflow for the safe handling of 2-[3-
(Bromomethyl)phenyl]thiophene.

Procedural Steps:

Preparation: Always work within a certified chemical fume hood to control vapor exposure.[4]

Ensure that an emergency eyewash station and safety shower are immediately accessible.

[6]

Handling: Avoid breathing dust, fumes, or vapors.[5][6] Do not eat, drink, or smoke in the

handling area.[4][6]

Storage: Store in a dry, cool, and well-ventilated place away from heat and ignition sources.

[3][4][10] The container should be kept tightly closed, and for long-term storage, a

temperature of 2-8°C is recommended.[6] Store in a locked area accessible only to

authorized personnel.[3][5] The substance is sensitive to moisture and may decompose in

contact with water.[4][6]

Disposal: Dispose of contents and containers at an approved waste disposal plant.[3][6] Do

not mix with other waste.[3][10] Uncleaned containers should be handled as the product

itself.[3][10] Do not release into the environment or allow entry into drains.[3][4]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure. The following diagram

outlines the necessary steps. Always seek immediate medical attention after any exposure.[4]

[6]
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Diagram 2: First Aid Procedures

Diagram 2: First Aid Procedures

Exposure Event

Inhalation:
1. Move to fresh air.

2. If not breathing, give artificial respiration.

Skin Contact:
1. Immediately remove all contaminated clothing.

2. Rinse skin with plenty of water/shower for at least 15 mins.

Eye Contact:
1. Rinse cautiously with water for at least 15 mins.

2. Remove contact lenses, if present and easy to do.
3. Keep rinsing.

Ingestion:
1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention
(Call Poison Center or Doctor)

Click to download full resolution via product page

Caption: Diagram 2: Immediate first aid response protocol for various exposure routes.

First Aid Measures:

General Advice: Show the Safety Data Sheet to the attending medical professional.[3][4][10]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][6] If

breathing is difficult or has stopped, provide artificial respiration and seek immediate medical

help.[5][6]

Skin Contact: Immediately take off all contaminated clothing and shoes.[3][6] Wash the

affected area with plenty of soap and water or shower for at least 15 minutes.[4][6][10]

Eye Contact: Flush eyes immediately and thoroughly with water for at least 15 minutes, also

under the eyelids.[4][6] Remove contact lenses if present and easy to do.[3][4][6] Immediate

medical attention from an ophthalmologist is required.[3][10]

Ingestion: Do NOT induce vomiting.[1][4][6] Rinse the mouth thoroughly with water.[5][6]

Never give anything by mouth to an unconscious person.[4][6]
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Spill Procedures: In case of a spill, evacuate unnecessary personnel.[6] Ensure adequate

ventilation and eliminate all ignition sources.[3] Do not breathe vapors or mist.[6] Absorb small

spills with a dry chemical absorbent.[6] For larger spills, dike the area and collect with a pump

or vacuum.[6] Place the collected material in an appropriate container for disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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